Cas no 129323-89-3 (3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo-)

• Product Name: 3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo-
• CAS No: 129323-89-3
• MF: C₂₈H₆₀N₈O₂
• MW: 540.828406333923
• CID: 1224418
• Update Time: 2024-08-04

3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3,7,10,13-Tetraazahexadecan-16-amide,1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo-
• 3,7,10,13-Tetraazahexadecan-16-amide, 1-amino-N-(2-aminoethyl)-10-[2-(cyclododecylamino)ethyl]-4-oxo- (9CI)

• Inchi： 1S/C28H60N8O2/c29-14-18-34-27(37)12-16-31-20-23-36(24-21-32-17-13-28(38)35-19-15-30)25-22-33-26-10-8-6-4-2-1-3-5-7-9-11-26/h26,31-33H,1-25,29-30H2,(H,34,37)(H,35,38)
• InChI Key： XJZHIMYUVQFULP-UHFFFAOYSA-N
• SMILES： C(N)CNC(=O)CCNCCN(CCNC1CCCCCCCCCCC1)CCNCCC(NCCN)=O

Computed Properties

• Exact Mass: 540.4844

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 774.9±60.0 °C(Predicted)
• PSA: 149.57
• pka: 15.28±0.46(Predicted)